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Compound of Interest

Compound Name: trans-1-lodo-1-octene
CAS No.: 42599-17-7
Cat. No.: B3039170
Get Quote
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Executive Summary

(E)-1-iodooctene is a valuable vinyl iodide intermediate often employed in cross-coupling
reactions (e.g., Suzuki-Miyaura, Sonogashira) for the synthesis of complex pharmaceuticals
and natural products. Its precise characterization is critical, as the presence of saturated
impurities (1-iodooctane) or geometric isomers ((Z)-1-iodooctene) can significantly alter
reaction kinetics and stereochemical outcomes.

This guide evaluates the diagnostic performance of Electron lonization (El) Mass Spectrometry
for (E)-1-iodooctene. Unlike standard product comparisons, "performance" here is defined as
the technique's ability to provide specificity (distinguishing from analogs) and sensitivity
(molecular ion stability). We compare its fragmentation profile against three critical alternatives:
its saturated homolog, its bromine analogue, and its geometric isomer.

Part 1: Fragmentation Mechanism & Performance

Profile
The "Product”: (E)-1-lodooctene ()
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Under standard EI conditions (70 eV), (E)-1-iodooctene exhibits a fragmentation pattern distinct
from alkyl halides due to the stabilization provided by the vinylic double bond.
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Mechanistic Pathway

The fragmentation is driven by two competing pathways: the cleavage of the weak C-I bond
and the fragmentation of the hydrocarbon chain. Unlike saturated alkyl iodides, where the C-I
bond is easily severed leading to a vanishingly small molecular ion, the

hybridized carbon in (E)-1-iodooctene strengthens the bond, allowing the molecular ion to
survive long enough to be detected.
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Figure 1: Primary fragmentation pathways of (E)-1-iodooctene under 70 eV Electron lonization.

Part 2: Comparative Analysis (Alternatives)

This section compares the MS profile of (E)-1-iodooctene against its most common

"alternatives"—impurities or analogues encountered during synthesis.

Comparison A: Vs. Saturated Analog (1-lodooctane)

Context: 1-lodooctane is a common starting material or over-reduction byproduct.

(E)-1-lodooctene
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Expert Insight: The presence of a clear molecular ion at m/z 238 is the primary "performance
advantage" of the vinyl iodide. In the saturated analog, the C-I bond is so weak that the

often decomposes before detection, making identification reliant solely on fragment ions.

Comparison B: Vs. Halogen Analog (1-Bromooctene)

Context: Bromine analogues are often used as cheaper alternatives in coupling reactions,
though they are generally less reactive.

Performance
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Single Peak ( Doublet (1:1) ( lack of an M+2 peak
Isotope Pattern . _ -
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Bromooctene shows a
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relative to base peak.
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Fragment lons _ _
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of heteroatom identity.

Comparison C: Vs. Geometric Isomer ((Z)-1-iodooctene)

Context: The most critical impurity. Stereoselectivity is key for biological activity.
¢ Mass Spectrometry Performance:POOR.

e Analysis: Standard EI-MS spectra of E and Z isomers are virtually identical. Both yield the
same fragments (m/z 111, 55, 41) at nearly identical relative abundances.

o Recommendation: Do not rely on MS fragmentation for E/Z assignment.
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o Alternative Protocol: Use GC-MS (Retention Time). The (Z)-isomer typically elutes before
the (E)-isomer on non-polar columns (e.g., DB-5, HP-5) due to steric hindrance and boiling
point differences.

o Gold Standard: Use

-NMR. The coupling constant (
) of the vinylic protons is diagnostic (
Hz vs.

Hz).

Part 3: Experimental Protocol & Workflow

To ensure reproducible data, the following GC-MS protocol is recommended. This workflow
integrates the comparative insights to validate the identity of (E)-1-iodooctene.

Method Parameters

e Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or Thermo 1SQ).
« lonization: Electron Impact (El), 70 eV.[1]
e Source Temp: 230°C (Avoid overheating to prevent thermal degradation of C-1 bond).
e Column: 30m x 0.25mm ID, 5% Phenyl-methylpolysiloxane (HP-5MS).
e Oven Program: 50°C (1 min)
10°C/min

280°C.

Identification Decision Tree

This logic flow ensures the analyst correctly distinguishes the target from the alternatives
discussed above.
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Figure 2: Logical workflow for distinguishing (E)-1-iodooctene from common structural

analogues.
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vinyl protons).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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